Cas no 941947-59-7 (N-4-({2-(4-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-4-({2-(4-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 941947-59-7
• MF: C₂₂H₂₁N₃O₅S
• MW: 439.4842441082
• CID: 5910742
• PubChem ID: 18568119
• Update Time: 2025-11-01

N-4-({2-(4-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-[2-(4-methoxyphenyl)ethylamino]-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• F2202-0824
• N-(4-(2-((4-methoxyphenethyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide
• AKOS024628261
• 941947-59-7
• N-[4-({[2-(4-methoxyphenyl)ethyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide
• N-4-({2-(4-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C22H21N3O5S/c1-28-17-5-2-14(3-6-17)8-9-23-20(26)11-16-12-31-22(24-16)25-21(27)15-4-7-18-19(10-15)30-13-29-18/h2-7,10,12H,8-9,11,13H2,1H3,(H,23,26)(H,24,25,27)
• InChI Key： GDTGEIQJQIUNGF-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NC(CC(NCCC4=CC=C(OC)C=C4)=O)=CS3)=O)C=C2OC1

Computed Properties

• Exact Mass: 439.12019195g/mol
• Monoisotopic Mass: 439.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-4-({2-(4-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Analysis of N-4-({2-(4-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 941947-59-7)

The compound N-4-({2-(4-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 941947-59-7) is a sophisticated organic molecule with a unique structural framework. Its intricate design combines a 1,3-thiazole ring, a benzodioxole moiety, and a methoxyphenyl group, making it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications, particularly in the context of targeted therapies and small-molecule inhibitors.

One of the most compelling aspects of this compound is its molecular interactions with biological targets. The presence of the carboxamide and carbamoyl functional groups suggests potential hydrogen bonding capabilities, which are critical for binding to proteins or enzymes. This has led to speculation about its role in modulating signal transduction pathways, a hot topic in contemporary biomedical research. Given the growing demand for precision medicine, compounds like N-4-({2-(4-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide are being scrutinized for their selectivity and efficacy.

In recent years, the scientific community has shown heightened interest in heterocyclic compounds, particularly those containing thiazole and benzodioxole rings. These scaffolds are frequently associated with bioactive properties, including anti-inflammatory, antimicrobial, and anticancer activities. The structural complexity of CAS No. 941947-59-7 positions it as a promising candidate for further investigation, especially in the context of drug repurposing and multi-target therapeutics.

From a synthetic chemistry perspective, the preparation of N-4-({2-(4-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide involves multi-step organic transformations. Key challenges include the regioselective functionalization of the thiazole ring and the efficient coupling of the benzodioxole moiety. Advances in catalysis and green chemistry have provided new avenues for optimizing these synthetic routes, aligning with the global push for sustainable pharmaceutical production.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its potential therapeutic applications. Computational modeling and in silico studies have been employed to predict its ADMET profile (absorption, distribution, metabolism, excretion, and toxicity), a common practice in modern drug development. These studies are particularly relevant given the increasing use of artificial intelligence in drug design, a trend that has captured the attention of both academia and industry.

Another area of interest is the compound's potential role in neurological research. The benzodioxole group is structurally similar to motifs found in compounds that interact with neurotransmitter systems. This has sparked curiosity about whether CAS No. 941947-59-7 could influence cognitive function or neuroprotection, topics that are highly searched in the context of neurodegenerative diseases like Alzheimer's and Parkinson's.

In summary, N-4-({2-(4-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide represents a fascinating intersection of chemistry and biology. Its structural features and potential applications align with several cutting-edge research areas, including targeted drug delivery, computational chemistry, and neuropharmacology. As the scientific community continues to explore its properties, this compound may emerge as a key player in the next generation of therapeutic agents.